Cas no 81666-88-8 (3-aminotyramine)

• Product Name: 3-aminotyramine
• CAS No: 81666-88-8
• Molecular Formula: C₈H₁₂N₂O
• Molecular Weight: 152.193681716919
• CID: 986977
• PubChem ID: 133743

3-aminotyramine Properties

Names and Identifiers

• 3-aminotyramine
• 2-amino-4-(2-aminoethyl)phenol
• 81666-88-8
• 2-Amino-4-(2-amino-ethyl)-phenol
• SCHEMBL1121808
• EN300-6773644
• Phenol, 2-amino-4-(2-aminoethyl)-
• DTXSID40231235
• TXORYVHZKLWJBK-UHFFFAOYSA-N

• InChIKey： TXORYVHZKLWJBK-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H12N2O/c9-4-3-6-1-2-8(11)7(10)5-6/h1-2,5,11H,3-4,9-10H2
• SMILES： C1=CC(=C(C=C1CCN)N)O

Computed Properties

• Exact Mass: 152.094963011g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 152.094963011g/mol
• Heavy Atom Count: 11
• Complexity: 119
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 72.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines